4-Bromo-3-cyclopropoxy-5-methoxypyridine

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 4-bromo-3-cyclopropyloxy-5-methoxypyridine
• InChI: InChI=1S/C9H10BrNO2/c1-12-7-4-11-5-8(9(7)10)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: GZAADXCNPWTDFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=CC(=C1Br)OC2CC2

Description

4-Bromo-3-cyclopropoxy-5-methoxypyridine is a substituted pyridine derivative characterized by three distinct functional groups:

• Bromine at position 4: Enhances electrophilic substitution reactivity and serves as a handle for cross-coupling reactions.
• Cyclopropoxy group at position 3: Introduces steric bulk and modulates electronic properties due to the cyclopropane ring’s strain and electron-donating effects.
• Methoxy group at position 5: Provides electron-donating resonance effects, influencing aromatic ring reactivity and solubility .

This compound’s structural complexity makes it valuable in medicinal chemistry and materials science, particularly in synthesizing targeted inhibitors or ligands.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-3-cyclopropoxy-5-methoxypyridine typically involves the bromination of 3-cyclopropoxy-5-methoxypyridine. This can be achieved using bromine or N-bromosuccinimide (NBS) as the brominating agent under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane or chloroform at room temperature .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 4-Bromo-3-cyclopropoxy-5-methoxypyridine .

Chemical Reactions Analysis

Types of Reactions

4-Bromo-3-cyclopropoxy-5-methoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction Reactions: The pyridine ring can be reduced to form piperidine derivatives.

Common Reagents and Conditions

Substitution: Reagents like sodium amide (NaNH2) or potassium tert-butoxide (KOtBu) in polar aprotic solvents such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF).

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products Formed

Substitution: Formation of various substituted pyridine derivatives.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of piperidine derivatives.

Scientific Research Applications

4-Bromo-3-cyclopropoxy-5-methoxypyridine is utilized in several scientific research fields:

Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor in the development of pharmaceutical agents targeting various diseases.

Industry: Employed in the production of agrochemicals and specialty chemicals

Mechanism of Action

The mechanism of action of 4-Bromo-3-cyclopropoxy-5-methoxypyridine involves its interaction with specific molecular targets and pathways. The bromine atom and the methoxy group play crucial roles in its reactivity and binding affinity. The compound can act as an electrophile in substitution reactions, facilitating the formation of covalent bonds with nucleophilic sites on target molecules. Additionally, its structural features enable it to interact with biological macromolecules, potentially inhibiting or modulating their functions .

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares 4-Bromo-3-cyclopropoxy-5- methoxypyridine with structurally related pyridine derivatives:

Compound Name	Substituents (Positions)	Molecular Formula	Key Functional Features	Unique Properties/Applications
4-Bromo-3-cyclopropoxy-5-methoxypyridine	Br (4), O-Cyclopropane (3), OCH₃ (5)	C₁₀H₁₁BrNO₂	Cyclopropoxy (steric hindrance), Br (reactivity)	Enhanced steric effects for selective binding
3-Bromo-5-methoxypyridine	Br (3), OCH₃ (5)	C₆H₆BrNO	Simpler structure, lacks cyclopropoxy	Versatile intermediate for Suzuki couplings
4-Bromo-3-chloro-5-cyclopropoxypyridine	Br (4), Cl (3), O-Cyclopropane (5)	C₉H₈BrClNO	Chlorine instead of methoxy	Altered electronic profile for nucleophilic substitutions
(3-Bromo-5-cyclopropoxypyridin-4-YL)methanamine	Br (3), O-Cyclopropane (5), NH₂ (4)	C₁₀H₁₂BrN₂O	Methanamine group	Bioactive interactions with amine receptors
5-Bromo-2-methoxypyridine	Br (5), OCH₃ (2)	C₆H₆BrNO	Methoxy at position 2	Optimized for electrophilic aromatic substitutions

Electronic and Steric Effects

• Cyclopropoxy vs. Methoxy : The cyclopropoxy group in 4-Bromo-3-cyclopropoxy-5-methoxypyridine introduces greater steric hindrance than methoxy or benzyloxy groups (e.g., in 4-(Benzyloxy)-3-bromopyridine), reducing accessibility for bulky reagents. Its strained cyclopropane ring also alters electron distribution, enhancing stability in certain reaction conditions .
• Bromine Position : Bromine at position 4 (vs. 3 or 5 in analogs like 3-Bromo-5-methoxypyridine) directs reactivity toward regioselective substitutions. For example, Suzuki-Miyaura couplings at C4 may proceed more efficiently than at C5 due to reduced steric interference .